Cas no 1227576-05-7 (Ethyl 2-fluoro-4-(trifluoromethyl)nicotinate)

• Product Name: Ethyl 2-fluoro-4-(trifluoromethyl)nicotinate
• CAS No: 1227576-05-7
• MF: C₉H₇F₄NO₂
• MW: 237.150996446609
• CID: 4689173
• Update Time: 2023-08-15

Ethyl 2-fluoro-4-(trifluoromethyl)nicotinate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-fluoro-4-(trifluoromethyl)nicotinate
• Ethyl 2-fluoro-4-(trifluoromethyl)nicotinate

• Inchi： 1S/C9H7F4NO2/c1-2-16-8(15)6-5(9(11,12)13)3-4-14-7(6)10/h3-4H,2H2,1H3
• InChI Key： WXIKSZZHKUGUNZ-UHFFFAOYSA-N
• SMILES： FC(C1C=CN=C(C=1C(=O)OCC)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 256
• Topological Polar Surface Area: 39.2